Cas no 438029-07-3 (3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide)

• Product Name: 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide
• CAS No: 438029-07-3
• MF: C₁₄H₁₄BrClN₂O₃S
• MW: 405.694560527802
• MDL: MFCD03478287
• CID: 3105105
• PubChem ID: 3738427
• Update Time: 2025-07-04

3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(3-bromo-4-ethoxy-phenyl)-4-chloro-benzenesulfonamide
• 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide
• 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzenesulfonamide
• 438029-07-3
• G34961
• AKOS000116084
• SR-01000033738-1
• EN300-02778
• SR-01000033738
• Z56837147
• CS-0350913

• MDL： MFCD03478287
• Inchi： 1S/C14H14BrClN2O3S/c1-2-21-14-6-3-9(7-11(14)15)18-22(19,20)10-4-5-12(16)13(17)8-10/h3-8,18H,2,17H2,1H3
• InChI Key： KABZOKGIXUQSAP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NS(C1C=CC(=C(C=1)N)Cl)(=O)=O)OCC

Computed Properties

• Exact Mass: 403.95970Da
• Monoisotopic Mass: 403.95970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide

Introduction to 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide (CAS No. 438029-07-3)

3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 438029-07-3, represents a class of sulfonamide derivatives that exhibit promising biological activities. The structural framework of this molecule, featuring a benzene ring substituted with amino, bromo, and ethoxy groups, as well as a chlorosulfonamide moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis and characterization of 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide have been the subject of extensive studies due to its potential applications in drug discovery. The presence of multiple functional groups, including an amino group and a sulfonamide moiety, allows for hydrogen bonding interactions, which are crucial for the development of bioactive molecules. Additionally, the halogen substituents (bromo and chlorine) introduce electrophilic centers that can participate in various chemical reactions, enabling the construction of more complex derivatives.

In recent years, sulfonamide derivatives have been widely explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide may contribute to its unique pharmacological profile. For instance, the amino group can interact with biological targets such as enzymes and receptors, while the sulfonamide moiety is known to enhance binding affinity. These characteristics make this compound a valuable candidate for further investigation in the development of novel therapeutic agents.

One of the most compelling aspects of 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide is its potential in modulating biological pathways associated with diseases. Current research has highlighted the role of sulfonamide derivatives in inhibiting key enzymes involved in metabolic disorders and cancer progression. The structural features of this compound suggest that it may interfere with the activity of enzymes such as dihydrofolate reductase (DHFR) or carbonic anhydrase, which are known targets for sulfonamide-based drugs. Furthermore, the bromo and ethoxy substituents could influence the compound's solubility and metabolic stability, factors that are critical for drug efficacy.

The synthesis of 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorosulfonamide group is particularly challenging due to its sensitivity to moisture and heat. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide with greater accuracy. Molecular docking studies have shown that this compound can bind to various protein targets with high affinity. For example, simulations suggest that it may interact with ATP-binding cassette transporters (ABC transporters), which are involved in drug resistance mechanisms. Understanding these interactions can help in designing derivatives with improved pharmacokinetic properties.

The pharmacokinetic profile of 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide is another area of interest. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated to determine its suitability for clinical use. Preclinical studies have begun to explore these aspects, providing insights into how the compound behaves within living systems. These studies are essential for identifying potential side effects and optimizing dosing regimens.

In conclusion, 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide (CAS No. 438029-07-3) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one will play a crucial role in addressing unmet medical needs.